Cas no 61368-56-7 (Benzenedicarboxylic acid, bis(chlorocarbonyl)-)

Benzenedicarboxylic acid, bis(chlorocarbonyl)- structure
61368-56-7 structure
Product Name:Benzenedicarboxylic acid, bis(chlorocarbonyl)-
CAS No:61368-56-7
MF:C10H4Cl2O6
MW:291.04116153717
CID:481966
PubChem ID:71396453
Update Time:2025-04-19

Benzenedicarboxylic acid, bis(chlorocarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenedicarboxylic acid, bis(chlorocarbonyl)-
    • 3,4-dicarbonochloridoylphthalic acid
    • DTXSID50818016
    • 3,4-Bis(chlorocarbonyl)benzene-1,2-dicarboxylic acid
    • 61368-56-7
    • Inchi: 1S/C10H4Cl2O6/c11-7(13)3-1-2-4(9(15)16)6(10(17)18)5(3)8(12)14/h1-2H,(H,15,16)(H,17,18)
    • InChI Key: LZOUXCGQMIDSFN-UHFFFAOYSA-N
    • SMILES: ClC(C1C(C(=O)Cl)=CC=C(C(=O)O)C=1C(=O)O)=O

Computed Properties

  • Exact Mass: 289.93852
  • Monoisotopic Mass: 289.9384932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 109Ų

Experimental Properties

  • PSA: 108.74
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